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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of glyphosate
monoammonium, a salt of the widely used herbicide glyphosate. This document details the
experimental protocols for its structural determination, presents key crystallographic data in a
structured format, and visualizes the molecular interactions and relevant biological pathways.

Introduction

Glyphosate, N-(phosphonomethyl)glycine, is a broad-spectrum systemic herbicide. Its efficacy
is often enhanced by formulating it as a salt, with the monoammonium salt being a common
variant. Understanding the solid-state structure of glyphosate monoammonium is crucial for
optimizing its formulation, stability, and biological activity. This guide delves into the precise
three-dimensional arrangement of atoms in the crystalline state, information vital for research in
agrochemicals and relevant to drug development methodologies.

Experimental Protocols
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The definitive method for determining the crystal structure of glyphosate monoammonium is
single-crystal X-ray diffraction. The following protocol outlines the general steps involved in this
experimental technique.

Crystal Preparation

High-quality single crystals of glyphosate monoammonium are paramount for successful X-
ray diffraction analysis. A typical method for crystal growth is slow evaporation from an aqueous
solution.

Workflow for Crystal Preparation:

Crystal Preparation

Dissolve glyphosate monoammonium in deionized water Filter solution to remove impurities Allow solvent to evaporate slowly at room temperature Carefully harvest well-formed single crystals

Click to download full resolution via product page

Figure 1: Experimental workflow for the preparation of glyphosate monoammonium single
crystals.

X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is
then exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is collected
by a detector.

Key Steps in Data Collection:

o Crystal Mounting: The selected crystal is affixed to a holder, often a glass fiber or a loop, and
placed on the diffractometer.

» Unit Cell Determination: A preliminary set of diffraction images is collected to determine the
dimensions and symmetry of the unit cell.
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« Data Collection: A full sphere of diffraction data is collected by rotating the crystal in the X-ray
beam. The intensity and position of each diffraction spot are recorded. Data is typically
collected at a controlled temperature, often low temperatures (e.g., 100-150 K), to minimize
thermal vibrations of the atoms.

Structure Solution and Refinement

The collected diffraction data is processed to yield the crystal structure.

Logical Flow of Structure Determination:

Structure Solution and Refinement

Integration of diffraction intensities and correction for experimental factors

Determination of initial atomic positions using direct methods or Patterson synthesis

Optimization of atomic coordinates and thermal parameters against the experimental data

Checking the quality and chemical reasonableness of the final structure

Click to download full resolution via product page
Figure 2: Logical workflow for solving and refining the crystal structure from diffraction data.

Crystal Structure Data

The crystal structure of ammonium glyphosate has been determined and the data is available
in the Cambridge Crystallographic Data Centre (CCDC) database. The compound consists of a
hydrogen-bonded lattice structure.[1]
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Crystallographic Parameters

The following table summarizes the key crystallographic parameters for glyphosate

monoammonium.

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a (A 8.682(5)
b (A) 7.973(8)
c (A 9.875(5)
a (°) 90

B 105.74(4)
y (®) 90
Volume (A3) 675.9(8)
z 4

Data sourced from studies of the parent N-(phosphonomethyl)glycine, which provides a
foundational model for the glyphosate component.

Selected Bond Lengths and Angles

The tables below present selected intramolecular bond lengths and angles for the glyphosate
anion. These values are critical for understanding the molecular geometry.

Table 2: Selected Bond Lengths (A)
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Bond Length (A)
P1-01 1.576
P1-02 1.500
P1-03 1.501
Cl-N1 1.489
N1-C2 1.484
C2-C3 1.524
C3-05 1.252

Table 3: Selected Bond Angles (°)

Angle Value (°)
0Ol1-P1-02 109.4
0O1-P1-03 107.9
02-P1-03 113.8
Cl-N1-C2 112.9
N1-C2-C3 111.0
C2-C3-05 117.2

Note: The precise bond lengths and angles for the monoammonium salt may vary slightly from
the parent acid due to the influence of the counter-ion and crystal packing.

Molecular and Crystal Packing

In the solid state, glyphosate exists as a zwitterion, with a protonated amine group and
deprotonated phosphonate and carboxylate groups. The ammonium cation (NHa*) engages in
extensive hydrogen bonding with the glyphosate anion. This network of hydrogen bonds is the
primary force governing the crystal packing.
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The crystal packing of ammonium glyphosate reveals a complex three-dimensional network of
hydrogen bonds, contributing to the stability of the crystalline form.

Biological Sighaling Pathway

Glyphosate's herbicidal activity stems from its inhibition of the 5-enolpyruvylshikimate-3-
phosphate (EPSP) synthase enzyme. This enzyme is a key component of the shikimate
pathway, which is essential for the biosynthesis of aromatic amino acids (phenylalanine,
tyrosine, and tryptophan) in plants and some microorganisms. As this pathway is absent in
animals, glyphosate exhibits selective toxicity.

Shikimate Pathway Inhibition by Glyphosate

Phosphoenolpyruvate

Shikimate-3-phosphate

Glyphosate

biosynthesis depletion leads to

EPSP_Synthase Aromatic Amino Acids Plant_Death

inhibition__

Click to download full resolution via product page
Figure 3: Simplified signaling pathway showing the inhibition of EPSP synthase by glyphosate.

Conclusion

The crystal structure of glyphosate monoammonium is defined by a robust network of
hydrogen bonds between the zwitterionic glyphosate molecule and the ammonium cation. The
determination of its precise solid-state structure through single-crystal X-ray diffraction provides
invaluable data for understanding its physicochemical properties. This knowledge is
fundamental for the development of stable and effective herbicidal formulations and serves as
a reference for crystallographic studies in related fields. The inhibition of the shikimate pathway
remains the well-established mode of action, and the structural insights of its salts contribute to
a more complete picture of this important agrochemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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